2-phenyl-2H-pyrazolo[3,4-e][1,2,4]triazin-7-yl acetate

• IUPAC Name: (2-phenylpyrazolo[3,4-e][1,2,4]triazin-7-yl) acetate
• InChI: InChI=1S/C12H9N5O2/c1-8(18)19-12-10-11(14-15-12)13-7-17(16-10)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key: HVDLNXOVOZFIMV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=NN=C2C1=NN(C=N2)C3=CC=CC=C3
• Molecular Formula: C12H9N5O2
• Molecular Weight: 255.23 g/mol

Description

2-phenyl-2H-pyrazolo[3,4-e][1,2,4]triazin-7-yl acetate is a chemical compound that has gained attention due to its potential use in scientific research. This compound is a pyrazolo-triazine derivative that has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 2-phenyl-2H-pyrazolo[3,4-e][1,2,4]triazin-7-yl acetate is not fully understood. However, studies have suggested that it exerts its anticancer effects by inhibiting the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival. It has also been suggested that this compound inhibits the activity of certain kinases, which could contribute to its anticancer properties.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis in cancer cells. It has also been shown to inhibit the activity of certain kinases, which could contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-phenyl-2H-pyrazolo[3,4-e][1,2,4]triazin-7-yl acetate in lab experiments is its potential as a kinase inhibitor and anticancer agent. Its reliable synthesis method and promising results in various studies make it a potential candidate for further research. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine its toxicity profile and optimal dosage for use in lab experiments.

Future Directions

There are several future directions for research on 2-phenyl-2H-pyrazolo[3,4-e][1,2,4]triazin-7-yl acetate. One area of interest is the development of more potent and selective kinase inhibitors based on this compound. Another area of interest is the development of combination therapies using this compound and other anticancer agents. Further studies are also needed to determine its toxicity profile and optimal dosage for use in lab experiments. Overall, this compound has shown promising results in various studies and could be a potential candidate for the development of new anticancer agents and kinase inhibitors.

Synthesis Methods

The synthesis of 2-phenyl-2H-pyrazolo[3,4-e][1,2,4]triazin-7-yl acetate involves the reaction of 2-amino-5-phenyl-1,3,4-thiadiazole with ethyl acetoacetate in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting product is then treated with hydrazine hydrate to obtain the desired compound. This method has been reported in a few research papers and is considered a reliable and efficient way to synthesize this compound.

Scientific Research Applications

2-phenyl-2H-pyrazolo[3,4-e][1,2,4]triazin-7-yl acetate has been studied for its potential use in various scientific research applications. One of the main areas of interest is its anticancer properties. Studies have shown that this compound has the ability to inhibit the growth of cancer cells and induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.
In addition to its anticancer properties, this compound has also been studied for its potential use as a kinase inhibitor. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation has been linked to several diseases, including cancer. This compound has shown promising results in inhibiting kinases and could be a potential candidate for the development of kinase inhibitors.